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Compound of Interest

Compound Name: Isopropyl acetate

Cat. No.: B127838

An in-depth examination of the environmental fate, ecological impact, and standardized testing
protocols for isopropyl acetate, a widely used solvent in the pharmaceutical and chemical
industries. This guide provides researchers, scientists, and drug development professionals
with a comprehensive overview of the key environmental parameters of isopropyl acetate,
supported by quantitative data, detailed experimental methodologies, and visual
representations of its environmental and biological pathways.

Physicochemical Properties and Environmental
Distribution

The environmental behavior of a chemical is largely dictated by its physical and chemical
properties. Isopropyl acetate is a colorless, volatile liquid with a characteristic fruity odor.[1][2]
Its relatively high vapor pressure and moderate water solubility suggest that it will primarily
partition to the atmosphere upon release, with a smaller fraction dissolving in surface waters.[3]
[4] Its low octanol-water partition coefficient (Log K_ow) indicates a low potential for
bioaccumulation in organisms.[3]

A summary of key physicochemical properties is presented in Table 1. This data is crucial for
environmental modeling and predicting the compound's distribution across different
environmental compartments (air, water, soil, and biota).
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Property Value Reference
Molecular Formula CsH1002 [1]
Molecular Weight 102.13 g/mol [1]
Boiling Point 88.6 °C [3]
Melting Point -73.4°C [3]
Vapor Pressure 80.5 hPa at 25°C [3]
Water Solubility 30,900 mg/L at 20°C [3]
Log K_ow (Octanol-Water
Partition Coefficient) 102 3]
Henry's Law Constant 2.78 x 10~* atm-m3/mol [PubChem]
Soil Adsorption Coefficient )
15 (estimated) [PubChem]

(K_oc)

Environmental Fate and Degradation Pathways

Isopropyl acetate is not considered persistent in the environment due to its susceptibility to
various degradation processes.[3][5]

Biodegradation

Isopropyl acetate is readily biodegradable under aerobic conditions.[3] The primary
mechanism of microbial degradation is hydrolysis, catalyzed by esterase enzymes, which
cleaves the ester bond to form isopropanol and acetic acid. Both of these metabolites are
common, readily metabolizable substances in the environment. Isopropanol is typically oxidized
to acetone, which can be further metabolized, while acetic acid is converted to acetyl-CoA and
enters the central metabolic pathway, the Tricarboxylic Acid (TCA) cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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